4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C18H17N7S/c1-2-16(26-13-1)14-3-4-17(22-21-14)23-9-11-24(12-10-23)18-15-5-6-20-25(15)8-7-19-18/h1-8,13H,9-12H2
• InChI Key: XVZMUNSXWHUUSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C4=NC=CN5C4=CC=N5
• Molecular Formula: C18H17N7S
• Molecular Weight: 363.4 g/mol

Description

4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains a pyrazolo[1,5-a]pyrazine core structure, which makes it a promising candidate for drug development and other biological applications.

Mechanism of Action

The mechanism of action of 4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors involved in the growth and proliferation of cancer cells and the inflammatory response. It has also been shown to interact with certain neurotransmitter receptors in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and receptors involved in cancer cell growth and the inflammatory response. It has also been shown to interact with certain neurotransmitter receptors in the brain, which may be responsible for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is its potential use in the treatment of various diseases. It has shown promising results in preclinical studies, making it a potential candidate for further development. However, one of the limitations of this compound is its relatively low solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine. One direction is to further study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to improve its solubility and bioavailability to enhance its efficacy.
Conclusion:
4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is a promising compound with potential applications in scientific research. It has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammatory diseases, and neurological disorders. Further research is needed to fully understand its mechanism of action and to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine can be achieved through several methods. One of the most common methods involves the reaction of 6-bromo-2-thiophen-2-ylpyridazine with piperazine in the presence of a palladium catalyst to form the intermediate compound, which is then reacted with 3-chloropyrazolo[1,5-a]pyrazine to yield the final product.

Scientific Research Applications

4-[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine has shown promising results in various scientific research applications. It has been found to have potential anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.